Cas no 1956380-11-2 (Ethyl 3-bromo-1-ethyl-1H-indazole-6-carboxylate)

• Product Name: Ethyl 3-bromo-1-ethyl-1H-indazole-6-carboxylate
• CAS No: 1956380-11-2
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4780252
• Update Time: 2023-08-17

Ethyl 3-bromo-1-ethyl-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-1-ethyl-1H-indazole-6-carboxylate

• Inchi： 1S/C12H13BrN2O2/c1-3-15-10-7-8(12(16)17-4-2)5-6-9(10)11(13)14-15/h5-7H,3-4H2,1-2H3
• InChI Key： JNQKVMPXKMGTHU-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC(C(=O)OCC)=CC=2N(CC)N=1

Computed Properties

• Exact Mass: 296.01604 g/mol
• Monoisotopic Mass: 296.01604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 297.15
• XLogP3: 3.1
• Topological Polar Surface Area: 44.1